- Benzoxazepines as inhibitors of PI3K/mTOR and methods of their use as antitumor agents and manufacture, World Intellectual Property Organization, , ,
Cas no 948988-53-2 (4-methylpiperidine-4-carbonitrile)
4-Methylpiperidine-4-carbonitrile is a versatile nitrile-functionalized piperidine derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its rigid piperidine scaffold, combined with the reactive nitrile group, enables diverse chemical transformations, including cyclizations, reductions, and nucleophilic additions. The methyl substitution at the 4-position enhances steric and electronic properties, making it valuable for modulating molecular interactions in drug design. This compound is particularly useful in the development of bioactive molecules, such as CNS agents and enzyme inhibitors, due to its balanced lipophilicity and structural flexibility. High purity grades ensure consistent performance in synthetic applications.
948988-53-2 structure
Product Name:4-methylpiperidine-4-carbonitrile
CAS No:948988-53-2
MF:C7H12N2
MW:124.183581352234
MDL:MFCD13176183
CID:2144121
PubChem ID:20711133
Update Time:2025-06-09
4-methylpiperidine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-methylpiperidine-4-carbonitrile
- VIXYONLJAGTTOD-UHFFFAOYSA-N
- DB-358459
- 948988-53-2
- AKOS022180021
- CS-0183566
- SB42570
- MFCD13176183
- SCHEMBL2223641
- EN300-150664
- 4-METHYL-4-PIPERIDINECARBONITRILE
- CHEMBL4580781
- DTXSID00609451
-
- MDL: MFCD13176183
- Inchi: 1S/C7H12N2/c1-7(6-8)2-4-9-5-3-7/h9H,2-5H2,1H3
- InChI Key: VIXYONLJAGTTOD-UHFFFAOYSA-N
- SMILES: N1CCC(C#N)(C)CC1
Computed Properties
- Exact Mass: 124.100048391Da
- Monoisotopic Mass: 124.100048391Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 35.8Ų
4-methylpiperidine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M725940-10mg |
4-Methylpiperidine-4-carbonitrile |
948988-53-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M725940-50mg |
4-Methylpiperidine-4-carbonitrile |
948988-53-2 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | M725940-100mg |
4-Methylpiperidine-4-carbonitrile |
948988-53-2 | 100mg |
$ 185.00 | 2022-06-03 | ||
| Enamine | EN300-150664-0.05g |
4-methylpiperidine-4-carbonitrile |
948988-53-2 | 0.05g |
$128.0 | 2023-02-14 | ||
| Enamine | EN300-150664-0.1g |
4-methylpiperidine-4-carbonitrile |
948988-53-2 | 0.1g |
$134.0 | 2023-02-14 | ||
| Enamine | EN300-150664-0.25g |
4-methylpiperidine-4-carbonitrile |
948988-53-2 | 0.25g |
$140.0 | 2023-02-14 | ||
| Enamine | EN300-150664-0.5g |
4-methylpiperidine-4-carbonitrile |
948988-53-2 | 0.5g |
$146.0 | 2023-02-14 | ||
| Enamine | EN300-150664-1.0g |
4-methylpiperidine-4-carbonitrile |
948988-53-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-150664-2.5g |
4-methylpiperidine-4-carbonitrile |
948988-53-2 | 2.5g |
$262.0 | 2023-02-14 | ||
| Enamine | EN300-150664-5.0g |
4-methylpiperidine-4-carbonitrile |
948988-53-2 | 5.0g |
$446.0 | 2023-02-14 |
4-methylpiperidine-4-carbonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile , 1,4-Dioxane ; 15 min, 70 °C
Reference
4-methylpiperidine-4-carbonitrile Raw materials
4-methylpiperidine-4-carbonitrile Preparation Products
4-methylpiperidine-4-carbonitrile Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
948988-53-2 (4-methylpiperidine-4-carbonitrile) Related Products
- 882035-12-3(4-(cyclopropylmethyl)piperidine-4-carbonitrile)
- 203662-67-3(7-azaspiro[3.5]nonane-2-carbonitrile)
- 4395-98-6(Piperidine-4-carbonitrile)
- 256411-45-7(4-Piperidineacetonitrile, alpha-methyl-)
- 26458-78-6(4-Cyanoquinuclidine)
- 20691-92-3(1-methylpiperidine-4-carbonitrile)
- 62718-35-8(4-Piperidinecarbonitrile, 1,4-dimethyl-, hydrochloride (1:1))
- 62718-29-0(4-Piperidinecarbonitrile, 1,4-dimethyl-)
- 88654-16-4(4-Piperidinecarbonitrile, 1-ethyl-)
- 948894-26-6(4-Methylpiperidine-4-carbonitrile hydrochloride)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk